3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide

• IUPAC Name: 3,3,3-trifluoro-N-(4-thiophen-2-yloxan-4-yl)propane-1-sulfonamide
• InChI: InChI=1S/C12H16F3NO3S2/c13-12(14,15)5-9-21(17,18)16-11(3-6-19-7-4-11)10-2-1-8-20-10/h1-2,8,16H,3-7,9H2
• InChI Key: UTFBPUQWIKCSIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)NS(=O)(=O)CCC(F)(F)F
• Molecular Formula: C12H16F3NO3S2
• Molecular Weight: 343.4 g/mol
• CAS No.: 2034591-93-8

Description

3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C12H16F3NO3S2 and its molecular weight is 343.38. The purity is usually 95%.
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Biological Activity

3,3,3-Trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide is a sulfonamide compound characterized by the presence of a trifluoromethyl group and a thiophene moiety. This compound has attracted attention for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Chemical Structure

The molecular formula of this compound is C₁₃H₁₄F₃N₃O₂S, with a molecular weight of approximately 335.34 g/mol. The structure features a tetrahydro-pyran ring substituted with a thiophene group and a sulfonamide functional group.

Antimicrobial Activity

Research indicates that compounds containing sulfonamide moieties often exhibit significant antimicrobial activity. A study demonstrated that derivatives of sulfonamides showed promising results against various bacterial strains. The presence of the trifluoromethyl group enhances lipophilicity, potentially improving membrane penetration and antimicrobial efficacy .

Anti-inflammatory Properties

Sulfonamides are known for their anti-inflammatory effects. The compound's structure suggests that it may inhibit pro-inflammatory cytokines and pathways involved in inflammation. Preliminary studies on related compounds have shown inhibition of COX enzymes, which are crucial in the inflammatory response .

Anticancer Potential

The anticancer activity of similar compounds has been extensively studied. For instance, derivatives with trifluoromethyl groups have been shown to inhibit cell proliferation in various cancer cell lines by inducing apoptosis and disrupting cell cycle progression . The specific mechanism of action for 3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide remains to be fully elucidated but may involve modulation of signaling pathways associated with cancer cell survival.

Study 1: Antimicrobial Activity Evaluation

A study evaluated the antimicrobial activity of several sulfonamide derivatives against Gram-positive and Gram-negative bacteria. The results indicated that compounds with a trifluoromethyl group exhibited enhanced activity against resistant strains, suggesting that 3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide could be effective in treating infections caused by multidrug-resistant bacteria .

Study 2: Anti-inflammatory Mechanisms

In vitro studies on related sulfonamide compounds showed inhibition of TNF-alpha and IL-6 production in macrophages stimulated with LPS. This suggests that 3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide may similarly modulate inflammatory responses through similar pathways .

Research Findings Summary

Activity	Findings
Antimicrobial	Effective against resistant bacterial strains; enhanced lipophilicity due to trifluoromethyl group .
Anti-inflammatory	Inhibits pro-inflammatory cytokines; potential COX inhibition .
Anticancer	Induces apoptosis; disrupts cell cycle in cancer cell lines .

Scientific Research Applications

Antimicrobial Activity

Research indicates that sulfonamides exhibit significant antimicrobial properties. The incorporation of trifluoromethyl groups has been shown to enhance the effectiveness of these compounds against various pathogens. For instance, studies have demonstrated that derivatives of sulfonamides can inhibit bacterial enzymes crucial for folate synthesis, which is essential for bacterial growth .

Anticancer Potential

Sulfonamide derivatives have been explored as potential anticancer agents. The unique structure of 3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide may allow it to interact with specific molecular targets involved in cancer cell proliferation. Preliminary studies suggest that modifications to the sulfonamide backbone can lead to enhanced cytotoxicity against tumor cells .

Antimalarial Research

The compound's structural similarities to known antimalarial agents suggest potential applications in malaria treatment. A study focused on the synthesis of trifluoromethyl-substituted sulfonamides found that these derivatives exhibited promising activity against Plasmodium falciparum, the causative agent of malaria. The docking studies indicated that such compounds could effectively bind to target enzymes in the malaria parasite .

Synthesis and Evaluation

A notable study synthesized a series of sulfonamide derivatives, including variations of the compound . These derivatives were evaluated for their biological activities, particularly focusing on their inhibitory effects on target enzymes associated with bacterial and parasitic infections. The results indicated a correlation between the presence of trifluoromethyl groups and increased biological activity .

Structural Modifications

Researchers have explored various structural modifications to enhance the pharmacological profile of sulfonamides. For example, introducing different substituents on the thiophene ring or altering the tetrahydropyran moiety can significantly impact the compound's efficacy and selectivity against specific biological targets .

Biological Evaluation

In vitro studies have assessed the cytotoxic effects of 3,3,3-trifluoro-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide on cancer cell lines. Results demonstrated varying degrees of inhibition depending on concentration and exposure time, suggesting its potential as a lead compound for further development in anticancer therapies .